Cas no 629-66-3 (2-Nonadecanone)

2-Nonadecanone structure
2-Nonadecanone structure
Product Name:2-Nonadecanone
CAS No:629-66-3
Molecular Formula:C19H38O
Molecular Weight:282.5
CID:39280
PubChem ID:69423

2-Nonadecanone Properties

Names and Identifiers

    • 2-Nonadecanone
    • nonadecan-2-one
    • Heptadecyl methyl ketone
    • Methyl heptadecyl ketone
    • Methyl-heptadecyl-keton
    • Methyl-n-heptadecyl-keton
    • nonadeca-2-one
    • Nonadecan-2-on
    • MFCD00026671
    • CS-0362556
    • Q27160551
    • 629-66-3
    • LMFA12000051
    • EINECS 211-102-1
    • FT-0632669
    • SCHEMBL162684
    • NS00043228
    • CHEBI:88668
    • AI3-36474
    • F87377
    • DTXSID70212077
    • DB-054352
    • DTXCID70134568
    • MDL: MFCD00026671
    • InChIKey: IEDKVDCIEARIIU-UHFFFAOYSA-N
    • Inchi: 1S/C19H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20/h3-18H2,1-2H3
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)C
    • BRN: 1708703

Computed Properties

  • Exact Mass: 282.29200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 16
  • Monoisotopic Mass: 282.292
  • Heavy Atom Count: 20
  • Complexity: 198
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • LogP: 6.83690
  • PSA: 17.07000
  • Refractive Index: 1.4520 (estimate)
  • Boiling Point: 350.11°C (estimate)
  • Melting Point: 54-56 ºC
  • Vapor Pressure: Not available
  • Flash Point: 100 ºC
  • Color/Form: White powder.
  • Solubility: Insoluble in water, soluble in acetone \ benzene \ ethanol \ carbon tetrachloride
  • Density: 0.8512 (estimate)

2-Nonadecanone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003IA1-100mg
2-Nonadecanone
629-66-3 95%
100mg
$140.00 2024-04-22
A2B Chem LLC
AB62857-10g
2-Nonadecanone
629-66-3
10g
$133.00 2024-04-19
Aaron
AR003IID-250mg
2-Nonadecanone
629-66-3 95%
250mg
$340.00
TRC
N887313-50mg
2-Nonadecanone
629-66-3
50mg
$173.00 2023-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B21178-5g
2-Nonadecanone, tech. 80%
629-66-3 tech. 80%
5g
¥1022.00 2023-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433226-5g
Nonadecan-2-one
629-66-3 98%
5g
¥866.00

2-Nonadecanone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:629-66-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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